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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo administration of GPR35
modulators in mice, with a focus on oral gavage in the context of a dextran sulfate sodium
(DSS)-induced colitis model. This document includes detailed experimental protocols, a
summary of expected quantitative outcomes, and a description of the underlying signaling
pathways.

Data Presentation

The following tables summarize representative quantitative data from studies investigating the
effects of GPR35 modulators on DSS-induced colitis in mice.

Table 1: Effect of GPR35 Agonist (Pamoic Acid) on Body Weight Change in DSS-Induced
Colitis
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Treatmen
Day 0 Day 2 Day 4 Day 6 Day 8 Day 10
t Group

Control
(Vehicle)

100% 101.5% 102.3% 103.1% 104.2% 105.0%

DSS +
Vehicle

100% 98.7% 96.5% 93.2% 90.8% 88.1%

DSS +
Pamoic
Acid (10
mg/kg)

100% 99.8% 98.9% 97.5% 96.4% 95.2%

Data is
represente
dasa
percentage
of initial
body
weight.

Table 2: Effect of GPR35 Agonist (Pamoic Acid) on Colon Length and Clinical Score in DSS-
Induced Colitis

Treatment Group Colon Length (cm) Clinical Score
Control (Vehicle) 85104 0.2+0.1
DSS + Vehicle 59+0.3 8.7+0.6
DSS + Pamoic Acid (10 mg/kg) 7.2+0.2 41+0.5

Data are presented as mean +
standard error of the mean
(SEM). The clinical score is a
composite of weight loss, stool
consistency, and rectal
bleeding.
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Signaling Pathways and Experimental Workflows

Activation of GPR35 can initiate both pro- and anti-inflammatory signaling cascades, with the
net effect being context-dependent.[1][2][3] In the setting of colitis, GPR35 agonism has been
shown to be protective.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15607972?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/41089402_Murine_Colitis_Modeling_using_Dextran_Sulfate_Sodium_DSS
https://journals.asm.org/doi/10.1128/aac.01702-12
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10687457/
https://www.benchchem.com/product/b15607972/docs#gpr35-modulator-administration-in-mice-application-notes-and-protocols
https://www.benchchem.com/product/b15607972/docs#gpr35-modulator-administration-in-mice-application-notes-and-protocols
https://www.benchchem.com/product/b15607972/docs#gpr35-modulator-administration-in-mice-application-notes-and-protocols
https://www.benchchem.com/product/b15607972/docs#gpr35-modulator-administration-in-mice-application-notes-and-protocols
https://www.benchchem.com/product/b15607972?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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